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For Researchers, Scientists, and Drug Development Professionals

Abstract
Ethyl 2-(2-bromophenyl)-2-oxoacetate is a halogenated aromatic α-keto ester with significant

potential as a versatile building block in organic synthesis, particularly within the realm of

pharmaceutical and medicinal chemistry. Its molecular structure, featuring a reactive α-keto-

ester moiety and a synthetically adaptable bromophenyl group, makes it a valuable precursor

for the construction of complex heterocyclic systems and other targeted therapeutic agents.

This guide provides a comprehensive overview of its chemical properties, synthesis,

purification, and analytical characterization, with a focus on its practical application in a

research and development setting.

Chemical Identity and Physicochemical Properties
Ethyl 2-(2-bromophenyl)-2-oxoacetate is characterized by the presence of a bromine atom at

the ortho-position of the phenyl ring, adjacent to the glyoxylic ester side chain. This substitution

pattern imparts specific steric and electronic properties that influence its reactivity.
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Molecular Structure and Weight
The fundamental properties of Ethyl 2-(2-bromophenyl)-2-oxoacetate are summarized in the

table below. The molecular formula is C₁₀H₉BrO₃, and the molecular weight is 257.08 g/mol .[1]

Property Value Source

Molecular Formula C₁₀H₉BrO₃ PubChem

Molecular Weight 257.08 g/mol PubChem[1]

CAS Number 62123-82-4

IUPAC Name
ethyl 2-(2-bromophenyl)-2-

oxoacetate

Synonyms

Ethyl (2-

bromophenyl)glyoxylate, Ethyl

o-bromobenzoylformate

Physicochemical Characteristics
Property Value Notes

Appearance
Expected to be a liquid or low-

melting solid
Based on similar compounds

Solubility

Soluble in common organic

solvents (e.g.,

dichloromethane, ethyl

acetate, THF)

Inferred from its structure

Boiling Point

Not definitively reported, but

expected to be >200 °C at

atmospheric pressure

High boiling point is typical for

this class of compounds

Storage

Store in a cool, dry, well-

ventilated area away from

incompatible substances.

General recommendation for

reactive organic compounds
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The synthesis of α-keto esters like Ethyl 2-(2-bromophenyl)-2-oxoacetate can be

approached through several established synthetic strategies. The choice of method often

depends on the availability of starting materials, scalability, and desired purity.

Synthetic Pathways: An Overview
The construction of the α-keto ester functionality on an aromatic ring is a common challenge in

organic synthesis. Several general methods are applicable, including:

Friedel-Crafts Acylation: This is a classic and direct method for forming a carbon-carbon

bond between an aromatic ring and an acyl group. For the synthesis of aryl α-keto esters,

the reaction typically involves the acylation of an aromatic hydrocarbon with an oxalyl

chloride derivative, such as ethyl oxalyl chloride, in the presence of a Lewis acid catalyst like

aluminum chloride.[2]

Oxidation of Precursors: Another common approach is the oxidation of a suitable precursor.

This can include the oxidation of α-hydroxy esters, mandelic acid derivatives, or even the

direct oxidation of aryl halides under specific catalytic conditions.

The following diagram illustrates a plausible and widely used synthetic route to Ethyl 2-(2-
bromophenyl)-2-oxoacetate.
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Caption: Plausible synthetic workflow for Ethyl 2-(2-bromophenyl)-2-oxoacetate via Friedel-

Crafts acylation.

Detailed Experimental Protocol (Hypothetical)
The following is a representative, detailed protocol based on established methods for the

synthesis of similar aryl glyoxylates. Note: This protocol has not been experimentally validated

for this specific compound and should be adapted and optimized by the user.

Reaction: Friedel-Crafts acylation of bromobenzene with ethyl oxalyl chloride.

Materials:

Bromobenzene

Ethyl oxalyl chloride

Anhydrous aluminum chloride (AlCl₃)

Anhydrous dichloromethane (DCM)

Hydrochloric acid (1 M)

Saturated sodium bicarbonate solution

Brine (saturated NaCl solution)

Anhydrous magnesium sulfate (MgSO₄) or sodium sulfate (Na₂SO₄)

Procedure:

Reaction Setup: To a flame-dried, three-necked round-bottom flask equipped with a magnetic

stirrer, a dropping funnel, and a nitrogen inlet, add anhydrous aluminum chloride (1.1 eq) and

anhydrous DCM. Cool the suspension to 0 °C in an ice bath.

Addition of Reactants: Slowly add ethyl oxalyl chloride (1.0 eq) to the stirred suspension.

After the addition is complete, add bromobenzene (1.0 eq) dropwise via the dropping funnel

over 30 minutes, maintaining the temperature at 0 °C.
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Reaction Progression: After the addition, allow the reaction mixture to warm to room

temperature and stir for 2-4 hours. Monitor the reaction progress by Thin Layer

Chromatography (TLC).

Work-up: Upon completion, carefully pour the reaction mixture into a flask containing

crushed ice and 1 M HCl. Stir vigorously until all solids have dissolved.

Extraction: Transfer the mixture to a separatory funnel and separate the layers. Extract the

aqueous layer with DCM (2 x 50 mL). Combine the organic layers.

Washing: Wash the combined organic layers sequentially with water, saturated sodium

bicarbonate solution, and brine.

Drying and Concentration: Dry the organic layer over anhydrous MgSO₄ or Na₂SO₄, filter,

and concentrate under reduced pressure to obtain the crude product.

Purification Protocol
The crude Ethyl 2-(2-bromophenyl)-2-oxoacetate can be purified by flash column

chromatography on silica gel.

Procedure:

Column Preparation: Pack a glass column with silica gel in a suitable solvent system, such

as a mixture of hexane and ethyl acetate.

Sample Loading: Dissolve the crude product in a minimal amount of the eluent and load it

onto the column.

Elution: Elute the column with a gradient of ethyl acetate in hexane (e.g., starting from 5%

ethyl acetate and gradually increasing to 20%).

Fraction Collection: Collect fractions and monitor by TLC to identify those containing the pure

product.

Concentration: Combine the pure fractions and remove the solvent under reduced pressure

to yield the purified Ethyl 2-(2-bromophenyl)-2-oxoacetate.
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Analytical Characterization
Thorough characterization is essential to confirm the identity and purity of the synthesized

compound.

Spectroscopic Data (Predicted)
While experimental spectra for Ethyl 2-(2-bromophenyl)-2-oxoacetate are not readily

available in public databases, the expected NMR signals can be predicted based on the

structure and data from analogous compounds.

¹H NMR (Proton Nuclear Magnetic Resonance):

Aromatic Protons (4H): A complex multiplet pattern in the range of δ 7.2-7.8 ppm,

characteristic of an ortho-disubstituted benzene ring. The proximity of the bromine and the

electron-withdrawing keto-ester group will influence the chemical shifts.

Ethyl Ester Methylene Protons (-OCH₂CH₃, 2H): A quartet around δ 4.4 ppm due to coupling

with the methyl protons.

Ethyl Ester Methyl Protons (-OCH₂CH₃, 3H): A triplet around δ 1.4 ppm due to coupling with

the methylene protons.

¹³C NMR (Carbon-13 Nuclear Magnetic Resonance):

Carbonyl Carbons (C=O): Two signals are expected in the downfield region, one for the

ketone (around δ 180-190 ppm) and one for the ester (around δ 160-165 ppm).

Aromatic Carbons (6C): Six distinct signals in the aromatic region (δ 120-140 ppm), including

the carbon bearing the bromine atom.

Ethyl Ester Carbons: A signal for the methylene carbon (-OCH₂) around δ 62 ppm and a

signal for the methyl carbon (-CH₃) around δ 14 ppm.

Mass Spectrometry
Mass spectrometry would confirm the molecular weight of the compound. The high-resolution

mass spectrum (HRMS) should show a molecular ion peak corresponding to the exact mass of
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C₁₀H₉BrO₃. The isotopic pattern of bromine (approximately equal intensity for ⁷⁹Br and ⁸¹Br) will

be a characteristic feature.

Applications in Research and Drug Development
α-Keto esters are valuable intermediates in the synthesis of a wide range of biologically active

molecules and pharmaceuticals.[3] The presence of the bromophenyl moiety in Ethyl 2-(2-
bromophenyl)-2-oxoacetate provides a handle for further functionalization, making it a

particularly useful building block.

Role as a Synthetic Intermediate
Heterocycle Synthesis: The α-dicarbonyl functionality can participate in condensation

reactions with various nucleophiles to form a diverse array of heterocyclic scaffolds, which

are prevalent in many drug molecules.

Cross-Coupling Reactions: The bromine atom on the phenyl ring can be readily transformed

through transition-metal-catalyzed cross-coupling reactions (e.g., Suzuki, Heck, Sonogashira

couplings) to introduce new carbon-carbon or carbon-heteroatom bonds. This allows for the

construction of more complex molecular architectures.

The following diagram illustrates the potential synthetic utility of Ethyl 2-(2-bromophenyl)-2-
oxoacetate.
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Caption: Synthetic utility of Ethyl 2-(2-bromophenyl)-2-oxoacetate in the synthesis of

potential drug candidates.

Potential in Medicinal Chemistry
While specific examples of drugs derived directly from Ethyl 2-(2-bromophenyl)-2-oxoacetate
are not widely reported, the core structure is relevant to the synthesis of various classes of

therapeutic agents. The phenylglyoxylic acid ester moiety is found in compounds with diverse

biological activities. The ability to introduce a wide range of substituents via cross-coupling

reactions at the bromine position makes this compound a valuable starting point for generating

libraries of compounds for high-throughput screening in drug discovery campaigns.
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Safety and Handling
As with all laboratory chemicals, appropriate safety precautions should be taken when handling

Ethyl 2-(2-bromophenyl)-2-oxoacetate.

Personal Protective Equipment (PPE): Wear safety glasses, a lab coat, and chemical-

resistant gloves.

Handling: Handle in a well-ventilated area, preferably in a fume hood. Avoid inhalation of

vapors and contact with skin and eyes.

Storage: Store in a tightly sealed container in a cool, dry place.

Conclusion
Ethyl 2-(2-bromophenyl)-2-oxoacetate is a valuable and versatile chemical intermediate with

significant potential for application in organic synthesis and drug discovery. Its dual reactivity,

stemming from the α-keto ester and the bromophenyl functionalities, allows for the construction

of a wide array of complex molecules. This guide has provided a comprehensive overview of its

properties, synthesis, and potential applications, offering a valuable resource for researchers in

the field. Further exploration of the reactivity of this compound is likely to lead to the discovery

of novel and efficient synthetic routes to important pharmaceutical agents.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Contact our Ph.D. Support Team for a compatibility check
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